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Compound of Interest

Compound Name: trans-1-Cinnamylpiperazine

Cat. No.: B099036

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of trans-1-Cinnamylpiperazine. The information is compiled to ensure the safety of

laboratory personnel and the integrity of the chemical.

Chemical and Physical Properties

trans-1-Cinnamylpiperazine is a piperazine derivative used in the synthesis of various
compounds, including bile acid piperazinyl derivatives with pro-apoptotic properties on human
carcinoma cell lines.[1] Its physical and chemical properties are summarized in the table below.
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Property Value
Chemical Formula Ci3HisN2
Molecular Weight 202.30 g/mol
Clear to light yellow semi-solid or brownish-
Appearance )
yellow solid.[2][3]
Melting Point 39-44 °C (lit.)
Boiling Point 129 °C at 1 mm Hg (lit.)
Density 0.989 g/mL at 25 °C (lit.)
Flash Point >230 °F (>110 °C)
Low solubility in water. Soluble in some organic
. solvents like ethanol and dichloromethane.[4]
Solubility

Sparingly soluble in chloroform and slightly

soluble in methanol.

Hazard Identification and Safety Precautions

trans-1-Cinnamylpiperazine is classified as an irritant. The following table summarizes its
GHS hazard classifications.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory

(Single Exposure) irritation) irritation

Signal Word: Warning

Hazard Pictogram:
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Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling trans-1-Cinnamylpiperazine:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
» Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile rubber).

e Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved respirator for organic vapors is recommended.

Handling and Storage Procedures
Handling

« Handle in a well-ventilated place, such as a chemical fume hood, to avoid inhalation of dust
or vapors.[2]

Wear suitable protective clothing, including gloves and eye protection.[2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent electrostatic discharge.[2]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]
» Store away from direct sunlight and protect from light.[3][4]
o Store separately from incompatible materials, such as strong oxidizing agents.[4]

e Some sources recommend refrigeration (2-8°C) and storage under an inert atmosphere.
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Emergency Procedures
First Aid Measures

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.[5][6]

« In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with soap and plenty of water for at least 15 minutes.[6][7] If skin irritation occurs, seek
medical advice.

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, give artificial respiration. Seek medical attention.[7][8][9]

« |If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[5][10]

Fire-Fighting Measures

» Suitable extinguishing media: Use carbon dioxide, dry chemical powder, or alcohol-resistant
foam. A water spray can be used to cool closed containers.[5]

o Specific hazards arising from the chemical: In case of fire, hazardous combustion products
such as carbon monoxide, carbon dioxide, and nitrogen oxides may be produced.[5]

o Protective equipment for firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.[5]

Accidental Release Measures

o Personal precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Wear
appropriate personal protective equipment. Avoid breathing vapors, mist, or gas.

» Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for cleaning up: Absorb with an inert material (e.g., sand, silica gel, acid binder,
universal binder, sawdust). Keep in a suitable, closed container for disposal.
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Experimental Protocols

The following is a general protocol for the use of trans-1-Cinnamylpiperazine in a synthetic
reaction, based on its known application in the synthesis of piperazine derivatives. This should
be adapted and optimized for specific experimental requirements.

General Protocol for N-Alkylation of trans-1-
Cinnamylpiperazine

This protocol describes a general procedure for the reaction of trans-1-Cinnamylpiperazine
with an alkyl halide.

Materials:

trans-1-Cinnamylpiperazine

o Alkyl halide (e.g., ethyl bromoacetate)

e Anhydrous acetone

e Anhydrous sodium carbonate (or another suitable base)

o Appropriate reaction vessel with a reflux condenser and magnetic stirrer
e Heating mantle

e Rotary evaporator

o Standard laboratory glassware for workup and purification

Procedure:

 In a clean, dry reaction flask, dissolve trans-1-Cinnamylpiperazine (1 equivalent) in
anhydrous acetone.

e Add anhydrous sodium carbonate (1.5-2 equivalents).
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» To the stirred suspension, add the alkyl halide (1.1 equivalents) dropwise at room
temperature.

» Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.

« Filter the solid base and wash with acetone.

o Concentrate the filtrate under reduced pressure using a rotary evaporator.

e The crude product can be purified by column chromatography or recrystallization.

Visualizations

The following diagrams illustrate key safety and experimental workflows.
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Caption: Workflow for donning and doffing Personal Protective Equipment.
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Caption: Step-by-step procedure for responding to an accidental spill.
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Caption: A generalized workflow for the N-alkylation of trans-1-Cinnamylpiperazine.

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. Always consult the most recent Safety Data Sheet (SDS) from your supplier
before handling any chemical. All laboratory work should be conducted by trained personnel in
a suitably equipped facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b099036#safe-handling-and-storage-
procedures-for-trans-1-cinnamylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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